Cas no 2411200-70-7 (4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine)

4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine is a specialized heterocyclic compound featuring both morpholine and oxadiazole moieties, integrated with an oxirane (epoxide) functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for ring-opening reactions and as a precursor in the development of pharmacologically active molecules. The presence of the 5-phenyl-1,2,4-oxadiazole group enhances its potential as a scaffold for bioactive compounds, given the oxadiazole ring's prevalence in medicinal chemistry. The epoxide moiety offers versatility for further functionalization, enabling applications in drug discovery and material science. Its well-defined structure ensures reproducibility in synthetic pathways, supporting research in targeted molecular design.

4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine structure

2411200-70-7 structure

Product Name:4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine

CAS No:2411200-70-7

MF:C₁₅H₁₅N₃O₄

MW:301.297303438187

CID:6139353

PubChem ID:154880268

Update Time:2025-10-29

4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- EN300-7546277
- 4-(oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine
- Z3687612339
- 2411200-70-7
- Oxiran-2-yl-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]methanone
- 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine
- Inchi： 1S/C15H15N3O4/c19-15(12-9-21-12)18-6-7-20-11(8-18)13-16-14(22-17-13)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
- InChI Key： MHXOJUUTGPFZEQ-UHFFFAOYSA-N
- SMILES： O1CC1C(N1CCOC(C2=NOC(C3C=CC=CC=3)=N2)C1)=O

Computed Properties

Exact Mass: 301.10625597g/mol
Monoisotopic Mass: 301.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 81Å²

4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7546277-1.0g	4-(oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine	2411200-70-7	95.0%	1.0g	$0.0	2025-02-24

4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine

Exploring the Potential of 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine (CAS No. 2411200-70-7) in Modern Pharmaceutical Research

The compound 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine (CAS No. 2411200-70-7) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This molecule combines a morpholine ring, an oxirane (epoxide) moiety, and a 1,2,4-oxadiazole scaffold, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate or small-molecule modulator in targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine has surged, driven by advancements in precision medicine and computational drug design. The oxadiazole group, in particular, is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Meanwhile, the oxirane functionality offers reactivity that can be harnessed for covalent binding or prodrug strategies, aligning with current trends in irreversible inhibitors and targeted covalent inhibitors (TCIs).

One of the most searched questions in the field is: "How do oxadiazole derivatives contribute to drug development?" This compound provides a compelling case study. Its 5-phenyl-1,2,4-oxadiazole subunit is a privileged structure in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. Combined with the morpholine ring—a common motif in FDA-approved drugs—this molecule exhibits balanced lipophilicity and solubility, critical for oral bioavailability optimization.

The synthetic versatility of CAS No. 2411200-70-7 also makes it a valuable building block for high-throughput screening (HTS) libraries. With the rise of AI-driven drug discovery, researchers are leveraging such scaffolds to explore structure-activity relationships (SAR) and identify novel allosteric modulators. Its oxirane-2-carbonyl group further enables selective modifications, catering to the growing interest in click chemistry and fragment-based drug design.

From an industrial perspective, the scalability of 4-(Oxirane-2-carbonyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine synthesis is a hot topic. Innovations in green chemistry and flow reactor technology have streamlined its production, addressing concerns about sustainable manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing waste and improving atom economy.

In summary, CAS No. 2411200-70-7 represents a multifaceted tool for modern drug discovery. Its hybrid architecture bridges gaps between traditional small-molecule drugs and emerging biologics, while its adaptability meets the demands of personalized medicine. As research continues, this compound may unlock new pathways in treating complex diseases, from neurodegenerative disorders to oncology.